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Compound of Interest

4-(Bromomethyl)-2-
Compound Name:
fluorobenzonitrile

Cat. No.: B1272964

An In-depth Technical Guide to the Safety Profile of 4-(Bromomethyl)-2-fluorobenzonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling of chemical reagents is paramount. This guide provides a
comprehensive overview of the safety data sheet (SDS) information for 4-(Bromomethyl)-2-
fluorobenzonitrile (CAS No: 222978-03-2), a versatile building block in organic synthesis.

Chemical Identification

Identifier Value

Chemical Name 4-(Bromomethyl)-2-fluorobenzonitrile

4-Cyano-3-fluorobenzyl bromide, alpha-Bromo-

Synonyms 2-fluoro-p-tolunitrile[1]
CAS Number 222978-03-2[2]
Molecular Formula CsHsBrEN[1][2]
Molecular Weight 214.03 g/mol [1]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-
(Bromomethyl)-2-fluorobenzonitrile.
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Property Value Source
Appearance Solid, Off-White [11[3]
Melting Point 44-45 °C [1][2]
Boiling Point 275.6 £ 30.0 °C at 760 mmHg [11[2]
Density 1.6 +£0.1 g/cm3 [2]
Flash Point 120.5 + 24.6 °C [2]
Solubility Slightly soluble in Methanol [1]
Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [2]

Hazard Identification and Classification

4-(Bromomethyl)-2-fluorobenzonitrile is classified as a hazardous chemical.[2] It is harmful if
swallowed, in contact with skin, or inhaled.[2] It is also noted to be corrosive and a
lachrymatory agent.[1]

There are some discrepancies in the GHS classification across different suppliers. The table
below presents the available information.

Hazard Class Hazard Statement Source

Acute Toxicity, Oral (Category )
H302: Harmful if swallowed

4)
Acute Toxicity, Dermal H312: Harmful in contact with
(Category 4) skin

Acute Toxicity, Inhalation o
H332: Harmful if inhaled
(Category 4)

) i . H314: Causes severe skin
Skin Corrosion/Irritation [1]
burns and eye damage

H334: May cause allergy or
Respiratory Sensitization asthma symptoms or breathing  [1]
difficulties if inhaled
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Signal Word: DANGER[1] / WARNING

Hazard Pictograms: GHSO05 (Corrosion), GHSO07 (Exclamation Mark), GHS08 (Health Hazard)
[1]

First-Aid Measures

Immediate medical attention is required in case of exposure. The following diagram outlines the
recommended first-aid procedures.

Exposure to 4-(Bromomethy))-2-fluorobenzonitrle
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immediately wash skin with copious amounts of water for at least 15 minutes. ‘ ‘Immemale\y flush eyes with copious amounts of water for at least 15 minutes. ‘ ‘ Remove to fresh air. ‘ ‘Wash out mouth with copious amounts of water for at least 15 minutes.
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Caption: First-aid procedures for exposure.

Fire-Fighting Measures

In case of fire, use dry powder or carbon dioxide extinguishers.[2] Firefighters should wear
protective clothing and a self-contained breathing apparatus (SCBA).[2]

Handling and Storage
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Proper handling and storage are crucial to minimize risk.

Handling:

This product should only be handled by, or under the close supervision of, individuals
qualified in handling potentially hazardous chemicals.[2]

Use in a chemical fume hood is required.[2]

Wear appropriate personal protective equipment (PPE), including laboratory clothing,
chemical-resistant gloves, and safety goggles.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, well-ventilated area.[4]

Keep containers tightly closed.[2][4]

Store refrigerated at 2-8°C.[1][2]

Store under an inert gas (nitrogen or argon).[1]

The following diagram illustrates the hierarchy of controls for safe handling.
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Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

Recommended PPE

Chemical-resistant gloves Safety goggles Laboratory clothing

Click to download full resolution via product page
Caption: Hierarchy of controls for safe handling.
Stability and Reactivity
+ Chemical Stability: Stable under normal conditions.[5]
« Conditions to Avoid: Heat, flames, and sparks.[2]
¢ Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: In case of combustion, may produce carbon monoxide,
nitrogen oxides, hydrogen fluoride, and hydrogen bromide.[2]
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Toxicological and Ecological Information

No specific toxicological or ecological data was available in the consulted resources.[2]

Experimental Protocol: Synthesis

A method for the synthesis of 4-(Bromomethyl)-2-fluorobenzonitrile has been described.[1]
Materials:

e 2-Fluoro-4-methylbenzonitrile

e Chloroform

» Benzoyl peroxide (BPO)

¢ N-bromosuccinimide (NBS)

e Saturated aqueous sodium bicarbonate solution

o Water

» Saturated brine

Procedure:

Dissolve 2-Fluoro-4-methylbenzonitrile (10 g, 74.07 mmol) in 200 mL of chloroform.

e Add benzoyl peroxide (1 g) and stir until completely dissolved.

e Add N-bromosuccinimide (19.77 g, 11.11 mmol) in batches.

¢ Reflux the reaction mixture for 12 hours.

» After the reaction is complete, cool the mixture to room temperature.

e Wash the solution three times with saturated aqueous sodium bicarbonate solution.

¢ \Wash the solution three times with water.
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e Wash the solution three times with saturated brine.
e Remove the solvent by evaporation under reduced pressure.

 Purify the product by column chromatography to yield 4-cyano-3-fluorobenzyl bromide (14.00
g, 88.79% yield) as a light yellow liquid.

The following diagram provides a workflow for this synthesis.
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Start: Dissolve 2-Fluoro-4-methylbenzonitrile
in Chloroform

Add Benzoyl Peroxide (BPO) and stir

:

Add N-bromosuccinimide (NBS) in batches

:

Reflux for 12 hours

i

Cool to room temperature

:

Wash 3x with saturated NaHCOs solution

:

Wash 3x with water

:

Wash 3x with saturated brine

:

Evaporate solvent under reduced pressure

i

Purify by column chromatography

End Product: 4-(Bromomethyl)-2-fluorobenzonitrile

Click to download full resolution via product page

Caption: Synthesis workflow diagram.
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Disposal Considerations

Disposal of this chemical should be arranged as special waste by a licensed disposal company,
in consultation with local waste disposal authorities, and in accordance with national and
regional regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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